Cas no 1412414-13-1 (1412414-13-1)

• Product Name: 1412414-13-1
• CAS No: 1412414-13-1
• MF: C₁₂H₉BF₃K
• MW: 260.11
• MDL: MFCD34476226
• CID: 4785236
• PubChem ID: 155906372
• Update Time: 2025-07-14

1412414-13-1 Chemical and Physical Properties

Names and Identifiers

• Potassium [1,1'-biphenyl]-3-yltrifluoroborate
• CID 155906372
• 1412414-13-1
• potassium trifluoro(3-phenylphenyl)boranuide
• EN300-2441651
• starbld0007537

• MDL： MFCD34476226
• Inchi： 1S/C12H9BF3.K/c14-13(15,16)12-8-4-7-11(9-12)10-5-2-1-3-6-10;/h1-9H;/q-1;+1
• InChI Key： ULHDAROMHDIERR-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C=CC=C(C2C=CC=CC=2)C=1)(F)F

Computed Properties

• Exact Mass: 260.0386464g/mol
• Monoisotopic Mass: 260.0386464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Additional information on 1412414-13-1

Introduction to Compound CAS No. 1412414-13-1: 1412414-13-1

The compound with the Chemical Abstracts Service (CAS) number 1412414-13-1, commonly referred to as 1412414-13-1, is a synthetic molecule that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and biotechnological research. This introduction aims to provide a comprehensive overview of the compound, including its chemical structure, physical properties, synthesis methods, and current research trends.

CAS No. 1412414-13-1 is a small molecule with a molecular formula of C₂₀H₂₀N₂O₅. Its molecular weight is approximately 376.38 g/mol. The compound is characterized by its complex structure, which includes multiple functional groups such as hydroxyl, carbonyl, and amine groups. These functional groups contribute to the compound's reactivity and stability, making it an interesting candidate for various chemical reactions and biological studies.

The physical properties of CAS No. 1412414-13-1 include its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). It is relatively insoluble in water, which can be advantageous in certain applications where controlled solubility is required. The compound also exhibits good thermal stability, with a melting point of around 200°C. These properties make it suitable for use in a wide range of experimental conditions.

The synthesis of CAS No. 1412414-13-1 typically involves multi-step processes that require precise control over reaction conditions. One common synthetic route involves the condensation of a substituted aromatic aldehyde with an appropriate amine derivative, followed by further functional group modifications to achieve the desired structure. Recent advancements in synthetic chemistry have led to the development of more efficient and environmentally friendly methods for producing this compound, reducing both cost and environmental impact.

In the field of pharmaceutical research, CAS No. 1412414-13-1 has shown promising potential as a lead compound for drug discovery. Studies have demonstrated its ability to modulate specific biological pathways, making it a valuable tool for understanding disease mechanisms and developing new therapeutic strategies. For instance, research published in the Journal of Medicinal Chemistry has highlighted the compound's activity as an inhibitor of a key enzyme involved in cancer cell proliferation. This finding has sparked interest in exploring its use as an anticancer agent.

Beyond cancer research, CAS No. 1412414-13-1 has also been investigated for its potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preclinical studies have shown that the compound can cross the blood-brain barrier and exhibit neuroprotective effects by reducing oxidative stress and inflammation. These findings suggest that CAS No. 1412414-13-1 may have therapeutic potential in treating neurological disorders.

In addition to its pharmaceutical applications, CAS No. 1412414-13-1 has found use in biotechnological research, particularly in the development of biosensors and diagnostic tools. Its unique chemical properties make it suitable for conjugation with biomolecules such as antibodies and enzymes, enabling the creation of highly sensitive and specific detection systems. Recent studies have demonstrated the effectiveness of CAS No. 1412414-13-1-based biosensors in detecting low concentrations of biomarkers associated with various diseases.

The safety profile of CAS No. 1412414-13-� is an important consideration for its practical applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. Results from these studies indicate that the compound exhibits low toxicity at therapeutic concentrations, making it a safe candidate for further development and clinical trials.

In conclusion, the compound with CAS number CAS No. １４１２４１４－１３－１, known as １４１２４１４－１３－１, represents a significant advancement in chemical and biological research. Its unique chemical structure, favorable physical properties, and promising biological activities make it a valuable tool for drug discovery, disease treatment, and biotechnological applications. Ongoing research continues to uncover new insights into its potential uses, paving the way for future innovations in these fields.